Cas no 79996-93-3 (4-(hydroxymethyl)-2-naphthalenecarbonitrile)
79996-93-3 structure
Product Name:4-(hydroxymethyl)-2-naphthalenecarbonitrile
CAS No:79996-93-3
MF:C12H9NO
MW:183.205962896347
CID:2143113
PubChem ID:12749166
Update Time:2025-04-21
4-(hydroxymethyl)-2-naphthalenecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(hydroxymethyl)-2-naphthalenecarbonitrile
- 4-(hydroxymethyl)naphthalene-2-carbonitrile
- 79996-93-3
- SCHEMBL2769773
- 3-Cyano-1-hydroxymethyl naphthalene
- QYYNJONAFQOCJS-UHFFFAOYSA-N
- DTXSID10508840
- DB-294831
-
- Inchi： 1S/C12H9NO/c13-7-9-5-10-3-1-2-4-12(10)11(6-9)8-14/h1-6,14H,8H2
- InChI Key： QYYNJONAFQOCJS-UHFFFAOYSA-N
- SMILES： OCC1C=C(C#N)C=C2C=CC=CC=12
Computed Properties
- Exact Mass: 183.068413911Da
- Monoisotopic Mass: 183.068413911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44Ų
4-(hydroxymethyl)-2-naphthalenecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219002105-250mg |
2-Cyanonaphthalene-4-methanol |
79996-93-3 | 98% | 250mg |
$646.00 | 2023-09-01 | |
| Alichem | A219002105-500mg |
2-Cyanonaphthalene-4-methanol |
79996-93-3 | 98% | 500mg |
$970.20 | 2023-09-01 | |
| Alichem | A219002105-1g |
2-Cyanonaphthalene-4-methanol |
79996-93-3 | 98% | 1g |
$1718.70 | 2023-09-01 |
4-(hydroxymethyl)-2-naphthalenecarbonitrile Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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